Cas no 725683-06-7 (2-(4-Bromophenyl)-N-methylethanamine)

• Product Name: 2-(4-Bromophenyl)-N-methylethanamine
• CAS No: 725683-06-7
• MF: C₉H₁₂BrN
• MW: 214.102281570435
• MDL: MFCD06738718
• CID: 858876
• PubChem ID: 18367556
• Update Time: 2025-04-19

2-(4-Bromophenyl)-N-methylethanamine Chemical and Physical Properties

Names and Identifiers

• 2-(4-Bromophenyl)-N-methylethanamine
• N-[2-(4-Bromophenyl)ethyl]-N-methylamine
• DTXSID00593169
• MFCD06738718
• 725683-06-7
• SCHEMBL681646
• [2-(4-BROMO-PHENYL)-ETHYL]-METHYL-AMINE
• 4-BROMO-N-METHYL-BENZENEETHANAMINE
• CJLDHHONSQXJTC-UHFFFAOYSA-N
• Z385447024
• EN300-71266
• CHEMBL508125
• TS-03057
• BDBM50262996
• AKOS008124804
• 2-(4-bromophenyl)-N-methylethan-1-amine
• N-Methyl-2-(4-bromophenyl)ethylamine
• [2-(4-bromophenyl)ethyl](methyl)amine
• A866243
• C78422
• AB27732

• MDL： MFCD06738718
• Inchi： 1S/C9H12BrN/c1-11-7-6-8-2-4-9(10)5-3-8/h2-5,11H,6-7H2,1H3
• InChI Key： CJLDHHONSQXJTC-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)CCNC

Computed Properties

• Exact Mass: 213.01531g/mol
• Monoisotopic Mass: 213.01531g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 97.7
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 12Ų

2-(4-Bromophenyl)-N-methylethanamine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenethylamines